Cas no 1302-78-9 (Bentonite powder)

• Product Name: Bentonite powder
• CAS No: 1302-78-9
• MF: Al₂H₂O₁₂Si₄
• MW: 360.313762187958
• MDL: MFCD00130611
• CID: 41159
• PubChem ID: 24856869
• Update Time: 2026-05-14

Bentonite powder Chemical and Physical Properties

Names and Identifiers

• Bentonite powder
• MONTMORILLONITE
• BENTONITE MAGMA
• BENTONITE
• BENTONITE (SODIUM FORM)
• FULLERS EARTH
• KWK KRYSTAL KLEAR
• albagelpremiumusp4444
• bentonite,sodiummontmorillonite
• Bentonite, sodiuM forM
• Denver clay
• Montmorillinite clay
• Paper clay
• Wilkinite
• Nanomer® PGV
• hi-jel
• magbond
• tixoton
• volclay
• otaylite
• CI 77004
• wilkonite
• Optigel WM
• pengruntu

• MDL： MFCD00130611
• Inchi： 1S/C6H6NO.C5H5.Fe/c7-6(8)5-3-1-2-4-5;1-2-4-5-3-1;/h1,3H,2H2,(H2,7,8);1-3H,4H2;
• InChI Key： HWKQNAWCHQMZHK-UHFFFAOYSA-N
• SMILES： O=[N+](OCCN(CCO[N+]([O-])=O)CCO[N+]([O-])=O)[O-]

Computed Properties

• Exact Mass: 359.83000
• Monoisotopic Mass: 359.825409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 52.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 181

Experimental Properties

• Color/Form: Light yellow or milky white fine powder. It is a kind of hydrated aluminum silicate with natural colloid. Odorless. Slightly earthy.
• Density: 2~3g/cm3
• Melting Point: >1200 °C
• Boiling Point: 381.8°Cat760mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.503
• Solubility: 几乎不溶于水和水溶液。它会因少量水而膨胀，形成可延展的团块。
• Water Partition Coefficient: Insoluble in water and forms a colloidal solution.
• Stability/Shelf Life: Stable.
• PSA: 189.16000
• LogP: -2.61890
• Solubility: It is insoluble in water and organic solvents, but can absorb 12 times the volume of water and swell. It does not dissolve or swell in organic solvents.
• Merck: 14,1055

Bentonite powder Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/22;R8
• Safety Instruction： S22-S24/25
• RTECS：CT9450000
• Risk Phrases：R20/22; R8
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：Sealed and dry for storage.

Related Categories

• Other Chemical additives Process Aids
• Other Chemical additives